Cas no 4143-00-4 (Ethyl 2,4-dihydroxybenzoate)

Ethyl 2,4-dihydroxybenzoate Properties

Names and Identifiers

• Ethyl 2,4-dihydroxybenzoate
• Benzoic acid,2,4-dihydroxy-, ethyl ester
• 2,4-Dihydroxy-benzoesaeure-aethylester
• 2,4-Dihydroxybenzoesaeureethylester
• 2,4-dihydroxy-benzoic acid ethyl ester
• ethyl 2,4-dihyddroxybenzoate
• ethyl 2,4-hydroxybenzoate
• 4143-00-4
• BDBM50428377
• MFCD00157194
• FT-0694988
• AKOS015889578
• Ethyl 2,4-dihydroxybenzoate, 97%
• AS-81565
• SCHEMBL2543216
• DTXSID50356307
• CHEMBL466810
• G65736
• Ethyl 2,4-dihydroxybenzoic acid
• ethyl 2
• DTXCID20307366
• +Expand

• InChIKey： BRDIPNLKURUXCU-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H10O4/c1-2-13-9(12)7-4-3-6(10)5-8(7)11/h3-5,10-11H,2H2,1H3
• SMILES： CCOC(=O)C1=C(C=C(C=C1)O)O

Computed Properties

• Exact Mass: 182.05800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 182.05790880g/mol
• Heavy Atom Count: 13
• Complexity: 181
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 12
• Surface Charge: 0
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• LogP: 1.27450
• PSA: 66.76000
• Refractive Index: 1.573
• Boiling Point: 358.5±12.0 °C at 760 mmHg
• Melting Point: 69-72 °C(lit.)
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• Flash Point: 147.2±13.1 °C
• Color/Form: No data available
• Density: 1.3±0.1 g/cm3